5-(4-fluorophenyl)-3-(4-methoxybenzyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(4-fluorophenyl)-3-[(4-methoxyphenyl)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C16H13FN2O2/c1-20-14-8-2-11(3-9-14)10-15-18-16(21-19-15)12-4-6-13(17)7-5-12/h2-9H,10H2,1H3
• InChI Key: ZHHCJYAHLKZVOZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NOC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C16H13FN2O2
• Molecular Weight: 284.28 g/mol

Description

5-(4-fluorophenyl)-3-(4-methoxybenzyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been shown to possess various biochemical and physiological effects that make it a promising candidate for further investigation. In

Mechanism of Action

The exact mechanism of action of 5-(4-fluorophenyl)-3-(4-methoxybenzyl)-1,2,4-oxadiazole is not fully understood. However, it has been proposed that this compound may act as a positive allosteric modulator of GABA-A receptors, which are involved in the regulation of neuronal excitability. This modulation may result in the inhibition of excessive neuronal activity, leading to the observed anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. In animal models, this compound has been reported to increase the levels of GABA in the brain, which may contribute to its observed anticonvulsant and anxiolytic effects. Additionally, this compound has been shown to exhibit antioxidant and anti-inflammatory activities, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(4-fluorophenyl)-3-(4-methoxybenzyl)-1,2,4-oxadiazole is its high potency and selectivity for GABA-A receptors. This makes it a valuable tool for investigating the role of these receptors in various physiological and pathological conditions. However, one of the limitations of this compound is its poor solubility in water, which may affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several future directions for the investigation of 5-(4-fluorophenyl)-3-(4-methoxybenzyl)-1,2,4-oxadiazole. One potential avenue of research is the development of novel analogs with improved solubility and pharmacokinetic properties. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential therapeutic applications in various neurological disorders. Finally, the use of this compound in combination with other drugs may also be explored as a potential treatment strategy.

Synthesis Methods

The synthesis of 5-(4-fluorophenyl)-3-(4-methoxybenzyl)-1,2,4-oxadiazole involves the reaction of 4-fluorobenzaldehyde with 4-methoxybenzylhydrazine in the presence of acetic acid and acetic anhydride. The resulting intermediate is then treated with acetic anhydride and sodium acetate to yield the final product. This synthesis method has been reported to have a high yield and purity, making it a reliable method for the production of this compound.

Scientific Research Applications

5-(4-fluorophenyl)-3-(4-methoxybenzyl)-1,2,4-oxadiazole has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticonvulsant, anxiolytic, and antidepressant activities in animal models. Additionally, this compound has been investigated for its potential as a treatment for neuropathic pain, Alzheimer's disease, and Parkinson's disease.